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An In-Depth Technical Guide to the Selectivity of BAY-9835
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the selectivity profile of BAY-
9835, a first-in-class, orally bioavailable dual inhibitor of A Disintegrin and Metalloproteinase
with Thrombospondin motifs 7 (ADAMTS7) and 12 (ADAMTS12).[1][2][3][4][5][6] Developed as
a chemical probe, BAY-9835 offers a valuable tool for investigating the roles of these
metalloproteases in physiology and disease.[3]

The catalytic activity of ADAMTSY7, in particular, has been implicated in the pathogenesis of
coronary artery disease (CAD) through its degradation of extracellular matrix (ECM) proteins,
which facilitates vascular smooth muscle cell (VSMC) migration and contributes to
atherosclerotic plaque formation.[2][7][8] As such, potent and selective inhibitors are critical for
both basic research and as potential starting points for therapeutic development. This guide
summarizes the quantitative selectivity data, details the experimental protocols used for its
characterization, and provides visualizations of key biological and experimental frameworks.
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© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b12368751#bc-rfq
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://pmc.ncbi.nlm.nih.gov/articles/PMC11457552/
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.3c02036
https://www.medchemexpress.com/bay-9835.html
https://www.medkoo.com/products/57361
https://www.semanticscholar.org/paper/BAY-9835%3A-Discovery-of-the-First-Orally-ADAMTS7-Meibom-Wasnaire/39b3ffef7a19eb1e2786274a5da46bda135b401c
https://www.tocris.com/products/bay-9835_8826
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.medchemexpress.com/bay-9835.html
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.3c02036
https://pmc.ncbi.nlm.nih.gov/articles/PMC8349873/
https://www.tandfonline.com/doi/full/10.1517/14728222.2013.816287
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The selectivity of BAY-9835 has been rigorously assessed through a series of biochemical and
cellular assays against its primary targets, related metalloproteases, and broader panels of off-
target proteins.

Table 1: On-Target Potency of BAY-9835

This table summarizes the in vitro potency (ICso) of BAY-9835 against its intended targets,
ADAMTS7 and ADAMTS12, across different species.

Target Species ICs0 (NM)
ADAMTS7 Human 6[3][6][°]
Mouse 8[3]

Rat 27[3]

ADAMTS12 Human 30[3][61[9]

Table 2: Selectivity Profile of BAY-9835 Against Other
Metalloproteases

This table presents the inhibitory activity of BAY-9835 against a panel of related human
metalloproteases, demonstrating its high degree of selectivity.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.medchemexpress.com/bay-9835.html
https://www.tocris.com/products/bay-9835_8826
https://www.chemicalprobes.org/bay-9835
https://www.medchemexpress.com/bay-9835.html
https://www.medchemexpress.com/bay-9835.html
https://www.medchemexpress.com/bay-9835.html
https://www.tocris.com/products/bay-9835_8826
https://www.chemicalprobes.org/bay-9835
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.benchchem.com/product/b12368751/docs?utm_src=pdf-body#understanding-the-selectivity-of-bay-9835
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12368751?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Selectivity Fold (vs.

Off-Target ICs0 (M)

hADAMTS?)
hADAMS 2.25[9] 375x
hADAMTS4 6.73[9] 1121x
hADAM17 5.77[9] 962x
hMMP12 5.38[9] 896x
hADAMTS5 9.92[9] 1653x
hADAM10 32.8[9] 5467x
hMMP15 78.47[9] 13078x
hMMP2 > 10[9] > 1667x
hMMP14 > 10[9] > 1667x

Table 3: Broader Off-Target Screening Summary

BAY-9835 was further profiled against wider screening panels to ensure a low potential for off-

target effects.

Panel

Number of Targets

Finding

All targets showed ICso > 20

In-house Kinase Panel 12
uM.[9]
Reported as "clean" when
Eurofins Panlabs Panel 77 tested at a 10 uM
concentration.[9]
No significant inhibition of
CYP1A2, 2C8, 2C9, 2D6, 3A4
CYP Enzymes & lon Channels 8

(< 20 uM) or hERG, hNav1l.5,
hCav1.2 (< 10 uM).

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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